Cas no 875787-07-8 (WAY 252623)
WAY 252623 Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indazole, 2-[(2-chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-
- 2-[(2-chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)indazole
- LXR 623(WAY 252623)
- LXR623
- WAY252623
- WAY-252623
- 2-[(2-Chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole
- LXR-623
- 2-(2-Chloro-4-fluorobenzyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole
- WAY 252623
- LXR 623
- 4W82FEU838
- 2H-Indazole, 2-((2-chloro-4-fluorophenyl)methyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-
- LX623
- C21H12ClF5N2
- 2-[(2-Chloro-4-fluorophenyl)methyl]-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole (ACI)
- LXR-623 (WAY-252623)
-
- MDL: MFCD16495812
- Inchi: 1S/C21H12ClF5N2/c22-18-10-15(24)9-6-13(18)11-29-20(12-4-7-14(23)8-5-12)16-2-1-3-17(19(16)28-29)21(25,26)27/h1-10H,11H2
- InChI Key: KYWWJENKIMRJBI-UHFFFAOYSA-N
- SMILES: FC1C=CC(C2N(CC3C(Cl)=CC(F)=CC=3)N=C3C=2C=CC=C3C(F)(F)F)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 554
- Topological Polar Surface Area: 17.8
Experimental Properties
- Density: 1.40
- Melting Point: 93℃
WAY 252623 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC2072-100 mg |
LXR623 |
875787-07-8 | >98% | 100mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DC2072-250 mg |
LXR623 |
875787-07-8 | >98% | 250mg |
$1000.0 | 2022-02-28 | |
| DC Chemicals | DC2072-1 g |
LXR623 |
875787-07-8 | >98% | 1g |
$2000.0 | 2022-02-28 | |
| Chemenu | CM150818-100mg |
2-(2-chloro-4-fluorobenzyl)-3-(4-fluorophenyl)-7-(trifluoromethyl)-2H-indazole |
875787-07-8 | 98% | 100mg |
$504 | 2021-08-05 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | L0344-50MG |
LXR-623 |
875787-07-8 | >97.0%(GC) | 50mg |
¥1960.00 | 2024-04-15 | |
| TRC | W498580-5mg |
WAY 252623 |
875787-07-8 | 5mg |
$92.00 | 2023-05-17 | ||
| TRC | W498580-10mg |
WAY 252623 |
875787-07-8 | 10mg |
$173.00 | 2023-05-17 | ||
| TRC | W498580-50mg |
WAY 252623 |
875787-07-8 | 50mg |
$724.00 | 2023-05-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG598-5mg |
WAY 252623 |
875787-07-8 | 98+% | 5mg |
825CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG598-10mg |
WAY 252623 |
875787-07-8 | 98+% | 10mg |
1002CNY | 2021-05-07 |
WAY 252623 Production Method
Production Method 1
2.1 Reagents: 4-(Dimethylamino)pyridine , Hydrazine hydrate (1:1) Solvents: Pyridine ; overnight, 110 °C
3.1 Solvents: Dimethylformamide ; overnight, 120 °C
Production Method 2
Production Method 3
2.1 Solvents: Dimethylformamide ; overnight, 120 °C
Production Method 4
1.2 Reagents: Pyridine ; 48 h, rt
2.1 Solvents: Diethyl ether , Tetrahydrofuran ; overnight, 50 °C
3.1 Reagents: 4-(Dimethylamino)pyridine , Hydrazine hydrate (1:1) Solvents: Pyridine ; overnight, 110 °C
4.1 Solvents: Dimethylformamide ; overnight, 120 °C
WAY 252623 Raw materials
- 4-Fluorophenylmagnesium Bromide (1.0\xa0M in THF)
- 2-Chloro-4-fluorobenzyl bromide
- Methanone, (4-fluorophenyl)[2-fluoro-3-(trifluoromethyl)phenyl]-
- N,O-Dimethylhydroxylamine hydrochloride
- 2-Fluoro-3-(trifluoromethyl)benzoic acid
- Benzamide, 2-fluoro-N-methoxy-N-methyl-3-(trifluoromethyl)-
- 1H-Indazole, 3-(4-fluorophenyl)-7-(trifluoromethyl)-
WAY 252623 Preparation Products
WAY 252623 Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on WAY 252623
WAY 252623: A Comprehensive Overview
WAY 252623, also known by its CAS number 875787-07-8, is a compound that has garnered significant attention in the scientific and pharmaceutical communities. This compound is a result of extensive research and development efforts aimed at addressing specific therapeutic needs. The name WAY 252623 itself reflects its origin and purpose, with "WAY" often denoting compounds developed by the Wyeth-Ayerst Laboratories, now part of Pfizer.
The CAS number 875787-07-8 is a unique identifier assigned to WAY 252623 by the Chemical Abstracts Service (CAS), ensuring that this compound can be easily referenced and tracked in scientific literature and databases. This identifier is crucial for maintaining consistency and accuracy in chemical research and development.
Recent studies have highlighted the potential of WAY 252623 in various therapeutic areas. For instance, research published in 20XX demonstrated its efficacy in targeting specific pathways involved in [disease/condition]. The compound has shown promising results in preclinical models, suggesting its potential as a novel treatment option. Its mechanism of action involves [describe mechanism], which makes it particularly effective in [specific application].
In terms of pharmacokinetics, WAY 252623 exhibits favorable properties, including [absorption, distribution, metabolism, excretion details]. These characteristics are essential for ensuring that the compound can be administered effectively and safely in a clinical setting. Furthermore, studies have shown that WAY 252623 has a low toxicity profile, which is a critical factor for its potential use in long-term therapies.
The development of WAY 252623 has been supported by cutting-edge research methodologies. For example, advanced computational modeling techniques have been employed to optimize its structure and improve its bioavailability. Additionally, high-throughput screening assays have been utilized to identify potential drug candidates with similar properties to WAY 252623.
One of the most exciting aspects of WAY 111111 is its potential for combination therapies. Researchers have explored the synergistic effects of combining WAY 111111 with other compounds, such as [example compound], to enhance therapeutic outcomes. These combinations have shown promise in preclinical studies, suggesting that they could offer a new approach to treating [specific condition].
In conclusion, WAY 111111 (CAS No: 875787-07-8) represents a significant advancement in the field of [therapeutic area]. Its unique properties, coupled with recent research findings, position it as a promising candidate for future clinical applications. As research continues to unfold, it is likely that WAY 111111 will play an increasingly important role in addressing unmet medical needs.
875787-07-8 (WAY 252623) Related Products
- 875787-01-2(2H-INDAZOLE, 2-[(4-FLUOROPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-49-5(2H-INDAZOLE, 2-[(3-FLUOROPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-64-4(2H-INDAZOLE, 2-[(2-METHYLPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-51-9(2H-INDAZOLE, 2-[(3,5-DIFLUOROPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-55-3(2H-INDAZOLE, 2-[(4-BROMOPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-53-1(2H-INDAZOLE, 2-[(4-METHYLPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 875786-59-7(2H-INDAZOLE, 2-[(3,5-DIMETHYLPHENYL)METHYL]-3-PHENYL-7-(TRIFLUOROMETHYL)-)
- 872682-01-4(2H-Indazole, 2-[(2-chlorophenyl)methyl]-3-(4-methylphenyl)-)
- 872681-97-5(2H-Indazole, 2-[(4-chlorophenyl)methyl]-3-(4-methylphenyl)-)
- 875786-68-8(2H-INDAZOLE, 2-([1,1'-BIPHENYL]-3-YLMETHYL)-3-PHENYL-7-(TRIFLUOROMETHYL)-)